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Compound of Interest

Compound Name: 3-(3-Aminophenyl)propan-1-ol

CAS No.: 52273-78-6

Cat. No.: B1278238

Get Quote

Foreword: Navigating Spectroscopic Elucidation in
Drug Discovery
In the landscape of modern drug development, the unambiguous structural confirmation of

novel chemical entities is a cornerstone of both efficacy and safety. For researchers and

scientists, the ability to meticulously dissect the molecular architecture of a compound is not

merely an academic exercise but a critical step in the journey from laboratory synthesis to

clinical application. This guide is designed to provide an in-depth, practical framework for the

spectroscopic characterization of 3-(3-Aminophenyl)propan-1-ol, a molecule of interest due

to its structural motifs—a versatile aminophenyl group and a propanol chain—that are

prevalent in many biologically active compounds.

It is important to note that a comprehensive, publicly available dataset of NMR, IR, and MS

spectra specifically for 3-(3-Aminophenyl)propan-1-ol is not readily found. Therefore, this

guide will adopt a predictive and comparative approach, leveraging established spectroscopic

principles and data from structurally analogous compounds. By examining the spectral features

of 3-aminopropanol and 3-phenylpropanol, we can confidently predict and interpret the

spectroscopic signature of our target molecule. This methodology not only serves as a robust
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analytical strategy in the absence of direct reference data but also reinforces a deeper

understanding of structure-spectra correlations.

Molecular Structure and Predicted Spectroscopic
Overview
The structure of 3-(3-Aminophenyl)propan-1-ol combines an aromatic amine with a primary

alcohol, connected by a propyl chain. This unique combination of functional groups will give

rise to a distinct spectroscopic fingerprint.

Figure 1: Structure of 3-(3-Aminophenyl)propan-1-ol.

Based on this structure, we can anticipate the following general spectroscopic features:

¹H NMR: Signals corresponding to aromatic protons, protons on the propyl chain, and

exchangeable protons of the amine and alcohol groups.

¹³C NMR: Distinct signals for the aromatic carbons and the three aliphatic carbons of the

propanol chain.

IR Spectroscopy: Characteristic absorption bands for O-H and N-H stretching, aromatic and

aliphatic C-H stretching, and C-O and C-N stretching.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound, along with predictable fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the elucidation of organic structures.

By probing the magnetic properties of atomic nuclei, we can gain detailed information about the

chemical environment and connectivity of atoms.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of 3-(3-Aminophenyl)propan-1-ol is expected to show signals in both

the aromatic and aliphatic regions. The chemical shifts are influenced by the electron-donating
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amino group and the electron-withdrawing effect of the propyl chain on the aromatic ring, as

well as the electronegative oxygen and nitrogen atoms on the aliphatic chain.

Proton Assignment
Predicted Chemical

Shift (ppm)
Predicted Multiplicity Integration

Aromatic CH 6.5 - 7.2 Multiplet 4H

-CH₂-Ar 2.5 - 2.8 Triplet 2H

-CH₂-CH₂-CH₂- 1.7 - 2.0 Multiplet 2H

-CH₂-OH 3.5 - 3.8 Triplet 2H

-NH₂ 3.0 - 4.0 (broad) Singlet 2H

-OH 1.0 - 3.0 (broad) Singlet 1H

Causality Behind Predicted Shifts:

Aromatic Protons: The amino group is an activating, ortho-, para-directing group, which will

cause the aromatic protons to be shifted upfield (to a lower ppm value) compared to

benzene (7.34 ppm). The substitution pattern will lead to a complex multiplet.

Aliphatic Protons: The protons on the carbon adjacent to the aromatic ring (-CH₂-Ar) will be

slightly deshielded. The protons on the carbon bearing the hydroxyl group (-CH₂-OH) will be

the most deshielded in the aliphatic chain due to the electronegativity of the oxygen atom.

The central methylene group will appear as a multiplet due to coupling with its neighbors.

Exchangeable Protons: The amine (-NH₂) and hydroxyl (-OH) protons are exchangeable and

their chemical shifts can vary depending on concentration, solvent, and temperature. They

typically appear as broad singlets and can be confirmed by a D₂O exchange experiment.

Experimental Protocol for ¹H NMR Spectroscopy
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Sample Preparation

Data Acquisition

Data Processing

Dissolve ~5-10 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse angle, relaxation delay).

Apply Fourier transformation to the free induction decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale to the TMS signal.

Integrate the signals to determine the relative number of protons.

Click to download full resolution via product page

Figure 2: Workflow for ¹H NMR Spectroscopy.
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Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. We

expect to see nine distinct signals, corresponding to the nine carbon atoms in 3-(3-
Aminophenyl)propan-1-ol.

Carbon Assignment Predicted Chemical Shift (ppm)

Aromatic C-NH₂ 145 - 150

Aromatic CH 110 - 130

Aromatic C-C₃H₇O 135 - 140

-CH₂-Ar 30 - 35

-CH₂-CH₂-CH₂- 32 - 38

-CH₂-OH 60 - 65

Rationale for Chemical Shift Predictions:

Aromatic Carbons: The carbon atom attached to the amino group will be significantly

shielded, while the carbon attached to the propyl chain will be deshielded. The other

aromatic carbons will appear in the typical aromatic region.

Aliphatic Carbons: The carbon atom bonded to the hydroxyl group (-CH₂-OH) will be the

most deshielded among the aliphatic carbons. The other two carbons of the propyl chain will

have chemical shifts in the typical alkane region.

Experimental Protocol for ¹³C NMR Spectroscopy
The protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference being the

observation frequency and the use of broadband proton decoupling to simplify the spectrum to

single lines for each unique carbon atom.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The absorption of infrared radiation causes molecular vibrations, and the frequencies
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of these vibrations are characteristic of specific bonds.

Predicted IR Absorption Bands
Functional Group Vibrational Mode

Predicted

Wavenumber (cm⁻¹)
Intensity

O-H (Alcohol) Stretching 3200 - 3600 Strong, Broad

N-H (Amine) Stretching 3300 - 3500
Medium (two bands

for primary amine)

C-H (Aromatic) Stretching 3000 - 3100 Medium to Weak

C-H (Aliphatic) Stretching 2850 - 3000 Medium to Strong

C=C (Aromatic) Stretching 1450 - 1600 Medium

C-N (Amine) Stretching 1250 - 1350 Medium

C-O (Alcohol) Stretching 1000 - 1260 Strong

Interpretation of Key Bands:

The broad O-H stretch is a hallmark of an alcohol and is due to hydrogen bonding.

The presence of two N-H stretching bands is characteristic of a primary amine.

The C-H stretching vibrations clearly distinguish between aromatic and aliphatic protons.

The C-O and C-N stretching bands in the fingerprint region provide further confirmation of

the alcohol and amine functional groups.

Experimental Protocol for IR Spectroscopy (ATR)
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Instrument Setup

Sample Analysis

Data Acquisition and Processing

Ensure the ATR crystal is clean.

Record a background spectrum of the empty ATR stage.

Place a small amount of the liquid or solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact.

Acquire the sample spectrum.

The software will automatically ratio the sample spectrum against the background spectrum to generate the absorbance spectrum.

Click to download full resolution via product page

Figure 3: Workflow for ATR-IR Spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.
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Predicted Mass Spectrum
For 3-(3-Aminophenyl)propan-1-ol (C₉H₁₃NO), the expected molecular weight is

approximately 151.21 g/mol .

Molecular Ion (M⁺): We expect to see a molecular ion peak at m/z = 151.

Major Fragmentation Pathways: The molecule can fragment in several predictable ways.

Alpha-cleavage next to the oxygen and nitrogen atoms is common. Loss of small, stable

molecules like water (H₂O) or ammonia (NH₃) is also expected.

[M]⁺˙
m/z = 151

[M - H₂O]⁺˙
m/z = 133

- H₂O

[M - C₃H₇O]⁺
m/z = 92

- •C₃H₇O

[C₇H₈N]⁺
m/z = 106

- •CH₂OH

[C₄H₁₀NO]⁺
m/z = 88

- HCN

Click to download full resolution via product page

Figure 4: Predicted Mass Spectrometry Fragmentation of 3-(3-Aminophenyl)propan-1-ol.

Experimental Protocol for Mass Spectrometry (EI-MS)
Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via a direct insertion probe or gas chromatography inlet.

Ionization: In the ion source, the sample is bombarded with high-energy electrons (typically

70 eV), causing the molecules to ionize and fragment.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.
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Conclusion: A Synergistic Approach to Structural
Elucidation
The comprehensive spectroscopic characterization of 3-(3-Aminophenyl)propan-1-ol, as

outlined in this guide, relies on a synergistic interpretation of data from NMR, IR, and MS. While

direct experimental data for this specific molecule is not readily available, a robust and

scientifically sound analysis can be performed by leveraging the well-established principles of

spectroscopy and by drawing comparisons with structurally related compounds. This predictive

and comparative methodology is an invaluable skill for any scientist involved in the synthesis

and analysis of novel chemical entities. By following the protocols and interpretive guidelines

presented herein, researchers can confidently elucidate the structure of 3-(3-
Aminophenyl)propan-1-ol and other related molecules, ensuring the integrity and progression

of their research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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